Cas no 679-97-0 (3,3,4,4-Tetrafluorobutan-2-one)
679-97-0 structure
Product Name:3,3,4,4-Tetrafluorobutan-2-one
CAS No:679-97-0
MF:C4H4F4O
MW:144.067575454712
MDL:MFCD00155923
CID:502438
PubChem ID:2782589
Update Time:2025-04-19
3,3,4,4-Tetrafluorobutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Butanone,3,3,4,4-tetrafluoro-
- 1,1,2,2-Tetrafluoro-3-butanone
- 3,3,4,4-TETRAFLUOROBUTA-2-ONE
- 3,3,4,4-tetrafluorobutan-2-one
- 1,1,2,2-tetrafluorobutan-3-one
- 2-Butanone,3,3,4,4-tetrafluoro
- 3,3,4,4-Tetrafluor-butanon-(2)
- 3,3,4,4-tetrafluoro-2-butanone
- 3,3,4,4-tetrafluoro-butan-2-one
- DTXSID30382164
- LXHNMFBSYHBCLY-UHFFFAOYSA-N
- 2-Butanone, 3,3,4,4-tetrafluoro-
- FT-0632790
- MFCD00155923
- 679-97-0
- SCHEMBL123544
- 3,3,4,4-tetrakis(fluoranyl)butan-2-one
- EN300-232900
- A835960
- AKOS006229788
- STL583913
- DB-055096
- 3,3,4,4-Tetrafluorobutan-2-one
-
- MDL: MFCD00155923
- Inchi: 1S/C4H4F4O/c1-2(9)4(7,8)3(5)6/h3H,1H3
- InChI Key: LXHNMFBSYHBCLY-UHFFFAOYSA-N
- SMILES: FC(C(C)=O)(C(F)F)F
Computed Properties
- Exact Mass: 144.02000
- Monoisotopic Mass: 144.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.264
- Boiling Point: 63-64°C
- Flash Point: 13.1°C
- Refractive Index: 1.298
- PSA: 17.07000
- LogP: 1.47580
3,3,4,4-Tetrafluorobutan-2-one Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:UN 1993
- Hazard Category Code: 10-36/37/38
- Safety Instruction: S16; S26; S36
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Risk Phrases:R10
3,3,4,4-Tetrafluorobutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003499-25g |
1,1,2,2-Tetrafluoro-3-butanone |
679-97-0 | 97% | 25g |
5559CNY | 2021-05-08 | |
| TRC | T310685-250mg |
3,3,4,4-Tetrafluorobutan-2-one |
679-97-0 | 250mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T310685-500mg |
3,3,4,4-Tetrafluorobutan-2-one |
679-97-0 | 500mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T310685-2.5g |
3,3,4,4-Tetrafluorobutan-2-one |
679-97-0 | 2.5g |
$ 135.00 | 2022-06-02 | ||
| abcr | AB128623-10 g |
3,3,4,4-Tetrafluoro-2-butanone, 97%; . |
679-97-0 | 97% | 10 g |
€233.80 | 2023-07-20 | |
| abcr | AB128623-50 g |
3,3,4,4-Tetrafluoro-2-butanone, 97%; . |
679-97-0 | 97% | 50 g |
€894.50 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003499-25g |
1,1,2,2-Tetrafluoro-3-butanone |
679-97-0 | 97% | 25g |
5559.0CNY | 2021-07-13 | |
| Enamine | EN300-232900-0.05g |
3,3,4,4-tetrafluorobutan-2-one |
679-97-0 | 95% | 0.05g |
$647.0 | 2024-06-19 | |
| Enamine | EN300-232900-0.1g |
3,3,4,4-tetrafluorobutan-2-one |
679-97-0 | 95% | 0.1g |
$678.0 | 2024-06-19 | |
| Enamine | EN300-232900-0.25g |
3,3,4,4-tetrafluorobutan-2-one |
679-97-0 | 95% | 0.25g |
$708.0 | 2024-06-19 |
3,3,4,4-Tetrafluorobutan-2-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
679-97-0 (3,3,4,4-Tetrafluorobutan-2-one) Related Products
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